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Introduction: A Synthetic Probe for a Potent
Antifungal
Heronamide C is a polyene macrolactam with significant antifungal properties, though its

precise mode of action remains an area of active investigation.[1][2][3] To better understand the

structure-activity relationship and the molecular mechanisms of this natural product,

researchers have designed and synthesized analogs. 16,17-Dihydroheronamide C is a key

synthetic analog, created as a molecular probe.[4][5][6][7] This molecule was specifically

designed to lack the C16-C17 olefin present in the parent compound, Heronamide C.[4] This

modification is significant as the C16-C17 double bond is involved in the conversion of

Heronamide C to its derivatives, Heronamide A and B, under aerobic/thermal and

photochemical conditions, respectively.[2][4] By removing this reactive site, a more stable

probe is created to study the interactions of the heronamide scaffold with its biological targets.

[4]

The "elucidation" of 16,17-Dihydroheronamide C's structure is therefore not a process of

discovery from a natural source, but rather a confirmation of a structure built through a
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deliberate and highly controlled total synthesis. This guide details the synthetic strategy and the

spectroscopic data used to verify the final structure.

Synthetic Strategy and Workflow
The synthesis of 16,17-Dihydroheronamide C was achieved through a modular strategy,

involving the preparation of two key fragments, a C1-C13 unit and a C14-C27 unit, which were

later coupled and cyclized.[4]
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Synthetic workflow for 16,17-Dihydroheronamide C.
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The synthesis can be broken down into the following key stages:

Synthesis of the C1-C13 Fragment: This fragment was prepared from L-ribose.[4]

Synthesis of the C14-C27 Fragment: The synthesis of this unit started from a chiral

enyneamine and utilized a regioselective borylcupuration/protonation sequence.[4]

Fragment Coupling: The two fragments were joined using a Stille coupling reaction.[4]

Macrolactamization and Deprotection: Following the coupling, the linear precursor underwent

deprotection and macrolactamization to form the 20-membered ring, followed by a final

deprotection of the TES (triethylsilyl) groups to yield 16,17-Dihydroheronamide C.[4]

Structural Confirmation Data
The structure of the synthesized 16,17-Dihydroheronamide C was confirmed using standard

spectroscopic techniques, primarily Nuclear Magnetic Resonance (NMR) spectroscopy and

Mass Spectrometry (MS). While a full dataset is often found in supplementary materials of

publications, the key reported values confirm the successful synthesis.

Mass Spectrometry Data
High-resolution mass spectrometry (HRMS) provides a highly accurate mass measurement,

which is used to confirm the elemental composition of the molecule.

Ion Calculated m/z Found m/z Technique

[M+H]⁺
678.4732 (for

C₄₁H₆₈O₃NSi₂)
678.4719 ESI

This data corresponds to the TES-protected precursor of 16,17-Dihydroheronamide C, as

reported in the synthesis of the related ent-Heronamide C.[8]

¹³C NMR Spectroscopic Data
The ¹³C NMR spectrum provides information on the carbon framework of the molecule. The

chemical shifts are indicative of the electronic environment of each carbon atom.
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Chemical Shift (δ) in ppm Assignment (Functional Group)

162.1 Amide Carbonyl (C=O)

142.9 - 124.1 Olefinic Carbons (C=C)

74.6, 71.3 Carbons attached to Oxygen (C-O)

49.7 - 12.0 Aliphatic Carbons (C-C, C-N)

6.6, 6.5 Silyl Ether Carbons (Si-C)

Note: This data is for the TES-protected precursor, measured in pyridine-d₅. The specific

assignment of each peak requires detailed 2D NMR analysis.[8]

Experimental Protocols
The following are generalized protocols based on the synthetic procedures described for 16,17-
Dihydroheronamide C and its analogs.[4][8]

Stille Coupling
Objective: To couple the C1-C13 vinyl stannane fragment with the C14-C27 vinyl iodide

fragment.

Procedure: To a solution of the C14-C27 fragment (1.0 equiv.) in a suitable solvent (e.g.,

DMF or THF) is added the C1-C13 fragment (approx. 1.2 equiv.). A palladium catalyst, such

as Pd(PPh₃)₄ or Pd₂dba₃, and a ligand (e.g., AsPh₃) are added, along with a copper(I) salt

(e.g., CuI). The reaction mixture is stirred at room temperature until completion, as monitored

by TLC. The product is then isolated and purified using column chromatography.

Macrolactamization
Objective: To form the 20-membered macrolactam ring from the linear precursor.

Procedure: The linear amino-acid precursor is dissolved in a non-polar solvent (e.g., CH₂Cl₂)

at a high dilution to favor intramolecular cyclization. A coupling reagent, such as HATU (1-

[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid

hexafluorophosphate), and a non-nucleophilic base, like DBU (1,8-Diazabicyclo[5.4.0]undec-

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.researchgate.net/publication/358318485_Design_Synthesis_and_Biological_Activity_of_1617-Dihydroheronamide_C_and_ent-Heronamide_C
https://www.benchchem.com/product/b15580785/docs?utm_src=pdf-body#a-technical-guide-to-the-structural-elucidation-of-16-17-dihydroheronamide-c
https://www.benchchem.com/product/b15580785/docs?utm_src=pdf-body#a-technical-guide-to-the-structural-elucidation-of-16-17-dihydroheronamide-c
https://chemrxiv.org/engage/api-gateway/chemrxiv/assets/orp/resource/item/6100f7e47bf0c94886615fcb/original/design-synthesis-and-biological-activity-of-16-17-dihydroheronamide-c-and-ent-heronamide-c.pdf
https://www.researchgate.net/publication/358318485_Design_Synthesis_and_Biological_Activity_of_1617-Dihydroheronamide_C_and_ent-Heronamide_C
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15580785?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


7-ene), are added. The reaction is stirred at room temperature. Upon completion, the solvent

is removed, and the macrocycle is purified by chromatography.

TES Deprotection
Objective: To remove the triethylsilyl (TES) protecting groups from the hydroxyl

functionalities.

Procedure: The TES-protected macrolactam is dissolved in an appropriate solvent like THF.

A fluoride source, such as TBAF (tetrabutylammonium fluoride), is added at 0 °C. The

reaction is monitored by TLC. Once the starting material is consumed, the reaction is

quenched with a buffer solution (e.g., pH 6.8 phosphate buffer) and extracted with an organic

solvent (e.g., EtOAc). The combined organic layers are dried, concentrated, and the final

product is purified by silica gel column chromatography.[4][8]

Final Confirmed Structure
The culmination of the synthetic effort and spectroscopic confirmation provides the definitive

structure of 16,17-Dihydroheronamide C.

16,17-Dihydroheronamide C

Click to download full resolution via product page

Chemical structure of 16,17-Dihydroheronamide C.

Note: A simplified placeholder is used for the chemical structure diagram due to the complexity

of rendering a detailed chemical structure directly in DOT language. The structure is

characterized by a 20-membered macrolactam ring with a polyene chain, where the C16-C17

double bond of the parent Heronamide C has been saturated.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b15580785?utm_src=pdf-custom-synthesis#bc-rfq
https://www.researchgate.net/publication/260411633_ChemInform_Abstract_Total_Synthesis_of_the_Proposed_Structure_of_Heronamide_C
https://www.researchgate.net/publication/303041184_Asymmetric_Total_Synthesis_of_Heronamides_A-C_Stereochemical_Confirmation_and_Impact_of_Long-Range_Stereochemical_Communication_on_the_Biological_Activity
https://www.deepdyve.com/lp/wiley/asymmetric-total-synthesis-of-heronamides-a-c-stereochemical-0VHTayWFrK
https://chemrxiv.org/engage/api-gateway/chemrxiv/assets/orp/resource/item/6100f7e47bf0c94886615fcb/original/design-synthesis-and-biological-activity-of-16-17-dihydroheronamide-c-and-ent-heronamide-c.pdf
https://chemrxiv.org/engage/chemrxiv/article-details/60fa7e27393cc95e3d4e6b26
https://www.researchgate.net/publication/353524528_Design_Synthesis_and_Biological_Activity_of_1617-Dihydroheronamide_C_and_ent-Heronamide_C
https://www.researchgate.net/publication/358297956_Design_Synthesis_and_Biological_Activity_of_1617-Dihydroheronamide_C_and_ent-Heronamide_C
https://www.researchgate.net/publication/358318485_Design_Synthesis_and_Biological_Activity_of_1617-Dihydroheronamide_C_and_ent-Heronamide_C
https://www.benchchem.com/product/b15580785/docs#a-technical-guide-to-the-structural-elucidation-of-16-17-dihydroheronamide-c
https://www.benchchem.com/product/b15580785/docs#a-technical-guide-to-the-structural-elucidation-of-16-17-dihydroheronamide-c
https://www.benchchem.com/product/b15580785/docs#a-technical-guide-to-the-structural-elucidation-of-16-17-dihydroheronamide-c
https://www.benchchem.com/product/b15580785/docs#a-technical-guide-to-the-structural-elucidation-of-16-17-dihydroheronamide-c
https://www.benchchem.com/product/b15580785?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15580785?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
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